1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine

• Molecular Formula: C16H14F6N2
• Molecular Weight: 348.29 g/mol
• IUPAC Name: 1,2-bis[4-(trifluoromethyl)phenyl]ethane-1,2-diamine
• InChI: InChI=1S/C16H14F6N2/c17-15(18,19)11-5-1-9(2-6-11)13(23)14(24)10-3-7-12(8-4-10)16(20,21)22/h1-8,13-14H,23-24H2
• InChI Key: MLOYHHKFBCFAAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(C2=CC=C(C=C2)C(F)(F)F)N)N)C(F)(F)F

Description

Chemical Formula: C₁₆H₁₄F₆N₂
Molecular Weight: 348.29 g/mol
CAS Number: 117903-54-5
Structural Features:

• A chiral ethanediamine backbone substituted with two 4-(trifluoromethyl)phenyl groups.
• The trifluoromethyl (-CF₃) groups are strong electron-withdrawing substituents, conferring high hydrophobicity and chemical stability .
• The compound exists as a meso form (R,S) due to its stereochemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine typically involves the reaction of 4-(trifluoromethyl)benzaldehyde with ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques ensures consistent quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste, making the process economically viable.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The trifluoromethyl groups can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines, while reduction can produce amines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, the compound can be used to study the effects of trifluoromethyl groups on biological activity and molecular interactions.

Medicine: The compound’s potential pharmacological properties are of interest for drug development. It may serve as a lead compound for designing new therapeutic agents.

Industry: In the industrial sector, the compound is used in the development of advanced materials, such as polymers and coatings, due to its stability and unique chemical properties.

Mechanism of Action

The mechanism of action of 1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine involves its interaction with molecular targets through its trifluoromethyl groups. These groups can enhance the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic regions of proteins and other biomolecules. The compound may also participate in hydrogen bonding and electrostatic interactions, influencing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine with structurally related ethanediamine derivatives, focusing on substituent effects, molecular properties, and applications.

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
1,2-Bis[4-(trifluoromethyl)phenyl]-1,2-ethanediamine	4-CF₃	C₁₆H₁₄F₆N₂	348.29	High hydrophobicity, chiral centers, strong electron-withdrawing effects	Catalysis, pharmaceuticals
1,2-Bis(4-chlorophenyl)-1,2-ethanediamine	4-Cl	C₁₄H₁₄Cl₂N₂	297.18	Moderate electron-withdrawing effects, planar structure	Ligand synthesis, coordination chemistry
(1R,2R)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine	4-F	C₁₄H₁₄F₂N₂	260.27	Smaller steric bulk, weaker electron withdrawal than -Cl or -CF₃	Chiral resolving agents, asymmetric synthesis
(1S,2S)-1,2-Bis(4-methoxyphenyl)ethylenediamine dihydrochloride	4-OCH₃	C₁₆H₂₀N₂O₂·2HCl	375.21	Electron-donating methoxy groups, hydrophilic	Biological probes, metal ion chelation
1,2-Bis(2,4-dichlorophenyl)-1,2-ethanediamine	2,4-Cl₂	C₁₄H₁₂Cl₄N₂	366.07	High steric hindrance, strong halogen bonding potential	Pesticide intermediates, polymer additives
N1-[1-(1-Naphthalenyl)ethyl]-N'-[[4-(trifluoromethyl)phenyl]methyl]-1,2-ethanediamine	4-CF₃ + naphthyl	C₂₂H₂₃F₃N₂	372.18	Extended aromatic system, enhanced π-π interactions	Fluorescent materials, receptor-targeted drug design

Key Comparative Insights :

Substituent Effects :

• Electron-Withdrawing Groups (-CF₃, -Cl, -F) :

• -CF₃ (target compound) exhibits the strongest electron-withdrawing and hydrophobic effects, ideal for stabilizing charge-transfer complexes .
• -Cl and -F provide moderate electron withdrawal but lower hydrophobicity than -CF₃ .
  • Electron-Donating Groups (-OCH₃) :
• Methoxy-substituted derivatives are more hydrophilic and suited for aqueous-phase reactions .

Steric and Conformational Properties :

• 2,4-Dichlorophenyl derivatives (e.g., ) introduce significant steric hindrance, limiting rotational freedom.
• The naphthyl-CF₃ hybrid compound combines bulkiness with extended conjugation, enabling applications in optoelectronics.

Chirality and Catalytic Utility :

• The target compound and (1R,2R)-4-F derivative are enantiopure, making them valuable in asymmetric catalysis.
• Methoxy-substituted analogs lack strong electronic asymmetry, reducing their catalytic versatility .

Pharmaceutical Relevance :

• -CF₃ and -Cl derivatives are prevalent in antibiotic complexes (e.g., penicillin derivatives in ), where halogenated groups improve binding affinity.
• The naphthyl-CF₃ hybrid shows promise in targeting hydrophobic enzyme pockets.

Research Findings and Data

Thermal and Stability Data :

Compound	Melting Point (°C)	Solubility in CH₂Cl₂	Stability
Target (-CF₃)	158–160	High	Stable to air and moisture
4-Cl	142–144	Moderate	Hygroscopic
4-OCH₃	210–212	Low	Stable in acidic conditions